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Compound of Interest

Compound Name: 4-Fluorophenol-d5

CAS No.: 1219804-93-9

Cat. No.: B569068 Get Quote

Executive Summary & Compound Identity
4-Fluorophenol-d5 is a stable, isotopically labeled derivative of 4-fluorophenol where

hydrogen atoms on the aromatic ring are replaced by deuterium. It is primarily utilized as an

internal standard in NMR spectroscopy and mass spectrometry (LC-MS/GC-MS) for quantifying

phenolic impurities or studying metabolic pathways.

While it shares the acute toxicity and corrosive profile of its non-deuterated parent, its

application in trace analysis requires a dual-focus handling protocol: protecting the operator

from toxicity and protecting the compound from isotopic exchange (H-D scrambling).
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Parameter Data

Chemical Name 4-Fluorophenol-d5

CAS Number
1219804-93-9 (Labeled); 371-41-5 (Unlabeled

parent)

Formula C₆D₅FO

Molecular Weight ~117.13 g/mol (vs. 112.10 g/mol for unlabeled)

Appearance
Crystalline solid or supercooled liquid (Melts

~45°C)

Solubility
Soluble in alcohol, ether, water (limited);

Hygroscopic

Hazard Profiling: The Mechanism of Toxicity
Standard SDS documents list H-codes (Hazard Statements) but rarely explain the why.

Understanding the mechanism is crucial for respecting the safety protocols.

The "Phenol Effect" (Systemic vs. Local)
4-Fluorophenol-d5 is not merely an acid; it is a protoplasmic poison.

Mechanism: Phenolic compounds penetrate the stratum corneum rapidly due to their

lipophilic nature. Once absorbed, they denature proteins and cause non-specific coagulation

necrosis.[1]

The Anesthetic Trap: Phenols possess local anesthetic properties.[2] A splash may numb the

skin immediately, causing the researcher to underestimate the exposure duration. Pain is a

lagging indicator.

Systemic Toxicity: Rapid absorption leads to CNS depression, hypotension, and renal failure.

The fluorine substituent adds potential metabolic stability, potentially altering the excretion

profile compared to phenol, though acute management remains identical.

GHS Hazard Classification
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Hazard Class Category H-Code Description

Acute Toxicity Cat 4 H302/H312/H332

Harmful if swallowed,

in contact with skin, or

inhaled.

Skin Corrosion Cat 1B H314

Causes severe skin

burns and eye

damage.

Eye Damage Cat 1 H318
Causes serious eye

damage.[2][3]

Hierarchy of Controls & PPE Strategy
Reliance on PPE alone is a failure of planning. The following diagram illustrates the required

safety architecture for handling deuterated phenols.
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Level 1: Engineering Controls (Primary Barrier)

Level 2: PPE Configuration (Secondary Barrier)

Level 3: Procedural Controls

Chemical Fume Hood
(Face Velocity > 100 fpm)

Double Gloving Protocol:
Inner: Nitrile (Touch)

Outer: Laminate/Viton (Barrier)

Required

Inert Atmosphere Glove Box
(N2/Ar Environment)

Preferred for D5 purity

Pre-weighed Aliquots
(Minimize open handling)

Chemical Splash Goggles
+ Face Shield (if pouring)

Lab Coat (Buttoned)
+ Chemical Apron

PEG 400 Station
(Immediate Availability)

Safety Net

Click to download full resolution via product page

Figure 1: Hierarchy of controls emphasizing engineering barriers over PPE.

Glove Selection Logic
Standard nitrile gloves have poor resistance to phenols (breakthrough < 15 mins).

Routine Handling (mg quantities): Double nitrile is acceptable only if the outer glove is

changed immediately upon any splash.
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Bulk Handling (>1g or liquid): Use Silver Shield (Laminate) or Viton gloves. These provide >4

hours of breakthrough time.[4][5]

Emergency Response: The PEG Protocol
Critical Deviation from Standard Protocol: Water flushing alone is insufficient and potentially

dangerous for phenol exposures because water is hydrophobic enough to repel phenol,

potentially spreading it over a larger skin area before dilution takes effect.[6]

The Gold Standard: Polyethylene Glycol 300 or 400 (PEG).[6]

Why? PEG acts as a solvent that solubilizes phenol better than water, effectively extracting it

from the skin layers.

Skin Exposure
Detected

1. Remove Contaminated
Clothing immediately

2. Blot (Do not wipe)
excess chemical

Is PEG 300/400
Available?

3A. Soak swab in PEG
and swab skin for

15-30 mins
Yes (Preferred)

3B. Flush with
High-Volume Water

(>30 mins)

No
4. Transport to ER

(Continue treatment en route)

Click to download full resolution via product page

Figure 2: Decision tree for treating phenolic skin exposure. PEG is the priority intervention.

Experimental Integrity: Handling Deuterated
Compounds
Beyond safety, the "d5" designation requires specific handling to prevent H-D Exchange.

Atmospheric moisture (

) can exchange protons with the phenolic hydroxyl group (

), degrading the isotopic purity.

Storage and Aliquoting
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Storage: Store under inert gas (Argon or Nitrogen) in a desiccator. Refrigeration (2-8°C) is

recommended, but the container must be warmed to room temperature before opening to

prevent condensation.

Solvent Choice: When preparing NMR standards, use anhydrous deuterated solvents (e.g.,

DMSO-d6, CDCl3) treated with molecular sieves.

Glassware: All glassware should be oven-dried to remove surface moisture.

Waste Management
Segregation: Do not mix phenolic waste with oxidizing acids (e.g., Nitric Acid). This can form

picric acid derivatives, which are explosive.

Labeling: Clearly tag waste as "Halogenated Organic - Phenolic."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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